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Compound of Interest

Compound Name: Streptomycin (sulfate)

Cat. No.: B15967514

Get Quote

Introduction

Agrobacterium tumefaciens-mediated transformation is a fundamental technique in plant

genetic engineering for developing genetically modified plants and studying gene function.[1] A

critical challenge in this process is the potential for overgrowth of Agrobacterium following the

co-cultivation step.[1] This overgrowth can lead to competition for nutrients, necrosis of plant

tissues (explants), and ultimately, failure to regenerate transgenic plants.[2] Therefore, the

complete elimination of Agrobacterium is a crucial step. Streptomycin sulfate, an

aminoglycoside antibiotic, is frequently used in plant tissue culture to control and eliminate

such bacterial contamination.[3][4] These application notes provide a comprehensive guide for

researchers on the effective use of streptomycin sulfate for this purpose.

Mechanism of Action

Streptomycin sulfate is a bactericidal antibiotic, meaning it actively kills bacteria.[2] Its

mechanism of action involves the inhibition of protein synthesis, which is essential for bacterial

survival.[5][6] The process occurs as follows:

Binding to Ribosome: Streptomycin specifically binds to the 16S rRNA component of the 30S

ribosomal subunit in bacteria.[3][6][7][8]
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Inhibition of Initiation: This binding interferes with the proper assembly of the initiation

complex, preventing the start of protein translation.[6][8]

mRNA Misreading: The binding of streptomycin distorts the ribosome's structure, causing it

to misread the mRNA codons during the elongation phase of protein synthesis.[3][6][9]

Faulty Protein Production: This misreading leads to the incorporation of incorrect amino

acids into the growing polypeptide chain, resulting in the production of nonfunctional or toxic

proteins.[6][7]

Cell Death: The accumulation of these faulty proteins disrupts essential cellular processes,

leading to bacterial cell death.[3][7]
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Explant Preparation

Co-cultivation with
Agrobacterium (2-3 days)

Washing Step
(Liquid medium + Streptomycin

+ Cefotaxime)

Blot Dry on
Sterile Filter Paper

Transfer to Solid Medium
(with Streptomycin + Cefotaxime

+ Selection Agent)

Subculture every 7-14 days
on fresh antibiotic medium

Regeneration of
Transgenic Shoots
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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